Cas no 1261993-17-2 (2-(2-Methylthiophenyl)nicotinic acid)

• Product Name: 2-(2-Methylthiophenyl)nicotinic acid
• CAS No: 1261993-17-2
• MF: C₁₃H₁₁NO₂S
• MW: 245.296941995621
• CID: 2768122
• PubChem ID: 53223283
• Update Time: 2025-04-21

2-(2-Methylthiophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylsulfanylphenyl)pyridine-3-carboxylic acid
• MFCD18317424
• 2-(2-METHYLTHIOPHENYL)NICOTINIC ACID
• 1261993-17-2
• 2-(2-Methylthiophenyl)nicotinic acid, 95%
• 2-(2-Methylthiophenyl)nicotinic acid

• Inchi： 1S/C13H11NO2S/c1-17-11-7-3-2-5-9(11)12-10(13(15)16)6-4-8-14-12/h2-8H,1H3,(H,15,16)
• InChI Key： PGDDIMOVLPWUJZ-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C1C(C(=O)O)=CC=CN=1

Computed Properties

• Exact Mass: 245.05104977Da
• Monoisotopic Mass: 245.05104977Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 75.5Ų